Cas no 62639-66-1 (2-Cyclopentene-1-acetic acid, 5-(acetyloxy)-, cis-)

• Product Name: 2-Cyclopentene-1-acetic acid, 5-(acetyloxy)-, cis-
• CAS No: 62639-66-1
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• CID: 436914
• PubChem ID: 71384302
• Update Time: 2025-04-19

2-Cyclopentene-1-acetic acid, 5-(acetyloxy)-, cis- Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopentene-1-acetic acid, 5-(acetyloxy)-, cis-
• 2-[(1R,5S)-5-acetyloxycyclopent-2-en-1-yl]acetic acid
• DTXSID20806566
• 62639-66-1
• [(1R,5S)-5-(Acetyloxy)cyclopent-2-en-1-yl]acetic acid

• Inchi： 1S/C9H12O4/c1-6(10)13-8-4-2-3-7(8)5-9(11)12/h2-3,7-8H,4-5H2,1H3,(H,11,12)/t7-,8-/m0/s1
• InChI Key： XVNOUYZHEBUDLI-YUMQZZPRSA-N
• SMILES： O(C(C)=O)[C@H]1CC=C[C@H]1CC(=O)O

Computed Properties

• Exact Mass: 184.07356
• Monoisotopic Mass: 184.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.6